2-[(1-Cyclopropanecarbonylpiperidin-4-yl)methoxy]-3-methylpyridine

• IUPAC Name: cyclopropyl-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C16H22N2O2/c1-12-3-2-8-17-15(12)20-11-13-6-9-18(10-7-13)16(19)14-4-5-14/h2-3,8,13-14H,4-7,9-11H2,1H3
• InChI Key: HGPNWEYXNWSAPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• CAS No.: 2199276-09-8

Description

2-[(1-Cyclopropanecarbonylpiperidin-4-yl)methoxy]-3-methylpyridine is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Structure

A pivotal study focuses on the synthesis of optically active compounds through cyclopropanation, highlighting the use of cyclopropane derivatives as chiral auxiliaries in chemical synthesis. This process involves the transformation of specific precursors into cyclopropanated products, demonstrating a high degree of diastereoselectivity and opening new avenues for the production of optically active substances (Matsumura et al., 2000).

Medical Imaging and Diagnostic Applications

Another significant application is in the development of potential PET (Positron Emission Tomography) agents for imaging of GSK-3 enzyme in Alzheimer's disease. This research introduces novel compounds synthesized for the purpose of enhancing imaging techniques in neurological disorders, thereby contributing to the early detection and treatment of Alzheimer's (Gao et al., 2017).

Catalysis and Organic Synthesis

The role of alkoxycarbonylpiperidines in palladium-catalyzed aminocarbonylation presents a noteworthy example of advancing synthetic methodologies. This research illustrates the utility of such compounds in facilitating the formation of carboxamides and ketocarboxamides under varying conditions, demonstrating their versatility in organic synthesis (Takács et al., 2014).

Neurological Research

Investigations into the synthesis of chiral cyclopropanes as selective α4β2-nicotinic acetylcholine receptor partial agonists reveal potential therapeutic applications in depression. This research underlines the significance of structural modifications to enhance receptor selectivity and metabolic stability, showcasing the promise of these compounds in the development of antidepressant medications (Onajole et al., 2016).